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Cat. No.: B579870 Get Quote

Introduction

Tributyl phosphate (TBP) is an organophosphorus compound utilized as a plasticizer and flame

retardant in the manufacturing of various polymers, some of which are intended for food

contact applications. The potential for migration of TBP from packaging materials into foodstuffs

raises safety concerns, necessitating robust and accurate analytical methods to ensure

consumer protection. Tributyl phosphate-d27 (TBP-d27), a deuterated analog of TBP, serves

as an excellent internal or surrogate standard in isotope dilution mass spectrometry methods

for the precise quantification of TBP and other organophosphate esters (OPEs) in food contact

materials (FCMs) and food simulants. Its use significantly improves the accuracy and reliability

of analytical measurements by compensating for matrix effects and variations in sample

preparation and instrumental analysis.

This document provides detailed application notes and protocols for researchers, scientists,

and professionals in the field of food safety and drug development on the utilization of TBP-d27

in the testing of food contact materials.

Application Notes
Tributyl phosphate-d27 is ideally suited for the quantitative analysis of TBP and other OPEs

migrating from food contact materials due to its chemical and physical properties being nearly

identical to its non-deuterated counterpart. This ensures that it behaves similarly during

extraction, cleanup, and chromatographic separation, while its distinct mass allows for separate

detection by mass spectrometry.
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Key Applications:

Internal Standard in Isotope Dilution Mass Spectrometry (ID-MS): TBP-d27 is added to

samples at the beginning of the analytical process. By measuring the ratio of the native

analyte to the labeled standard, accurate quantification can be achieved, correcting for

losses during sample workup and instrumental analysis.

Surrogate Standard: In methods where a full suite of isotopically labeled standards is not

available, TBP-d27 can be used as a surrogate standard to monitor the recovery of other

OPEs with similar chemical properties.

Method Validation: TBP-d27 is crucial for validating analytical methods by assessing

parameters such as recovery, precision, and accuracy.

Analytical Techniques:

The primary analytical techniques for the determination of TBP and other OPEs using TBP-d27

are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). GC-MS is well-suited for the analysis of volatile and semi-

volatile OPEs, while LC-MS/MS is advantageous for less volatile and more polar compounds.

Quantitative Data Summary
The following tables summarize typical quantitative data obtained from methods utilizing

deuterated internal standards for the analysis of plasticizers and organophosphate esters in

food contact materials and simulants.

Table 1: Method Performance for Organophosphate Esters using TBP-d27 as a Surrogate

Standard
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Analyte
Limit of
Detection
(LOD) (ng/g)

Limit of
Quantification
(LOQ) (ng/g)

Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Tributyl

phosphate (TBP)
0.17 - 1.21 0.5 - 3.6 84.7 - 114.3 1.6 - 25.3

Tris(2-

chloroethyl)

phosphate

(TCEP)

0.17 - 1.21 0.5 - 3.6 72.6 - 112.9 1.6 - 25.3

Tris(1-chloro-2-

propyl)

phosphate

(TCIPP)

0.17 - 1.21 0.5 - 3.6 72.6 - 112.9 1.6 - 25.3

Tris(1,3-dichloro-

2-propyl)

phosphate

(TDCIPP)

0.17 - 1.21 0.5 - 3.6 72.6 - 112.9 1.6 - 25.3

Triphenyl

phosphate (TPP)
0.17 - 1.21 0.5 - 3.6 72.6 - 112.9 1.6 - 25.3

Data adapted from a study on the determination of organophosphate esters in soil and

sediment, demonstrating typical performance of methods using TBP-d27 as a surrogate

standard.[1]

Experimental Protocols
Protocol 1: Determination of Tributyl Phosphate
Migration from Food Contact Materials into Food
Simulants using GC-MS and TBP-d27 as an Internal
Standard
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1. Scope: This protocol describes the quantitative analysis of tributyl phosphate (TBP)

migration from plastic food contact materials into food simulants (e.g., 10% ethanol, 50%

ethanol, and olive oil) using gas chromatography-mass spectrometry (GC-MS) with Tributyl
phosphate-d27 (TBP-d27) as an internal standard.

2. Materials and Reagents:

Tributyl phosphate (TBP), analytical standard

Tributyl phosphate-d27 (TBP-d27), internal standard

Hexane, pesticide residue grade

Acetone, pesticide residue grade

Dichloromethane, pesticide residue grade

Sodium chloride (NaCl), analytical grade, baked at 400°C for 4 hours

Anhydrous sodium sulfate, analytical grade, baked at 400°C for 4 hours

Food simulants: 10% (v/v) ethanol, 50% (v/v) ethanol, olive oil

Food contact material samples

3. Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Autosampler

Incubator

4. Standard Solutions Preparation:

TBP Stock Solution (1000 µg/mL): Accurately weigh 10 mg of TBP standard and dissolve in

10 mL of hexane.
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TBP-d27 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of TBP-d27

and dissolve in 10 mL of hexane.

Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the

TBP stock solution with hexane to cover the expected concentration range of TBP in the

samples. Spike each calibration standard with the TBP-d27 internal standard solution to a

final concentration of 1 µg/mL.

5. Sample Preparation and Extraction:

Migration Test:

Cut the food contact material into 1 dm² pieces.

Immerse the samples in the food simulant at a ratio of 6 dm²/L.

Incubate under the desired conditions (e.g., 10 days at 40°C or 2 hours at 70°C).

Extraction from Aqueous Food Simulants (10% and 50% Ethanol):

Take a 10 mL aliquot of the food simulant after the migration test.

Spike with 10 µL of the TBP-d27 internal standard stock solution (100 µg/mL).

Add 2 g of NaCl and shake to dissolve.

Perform liquid-liquid extraction with 5 mL of hexane twice.

Combine the hexane extracts and dry over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Extraction from Olive Oil Food Simulant:

Take a 1 g aliquot of the olive oil after the migration test.

Spike with 10 µL of the TBP-d27 internal standard stock solution (100 µg/mL).

Dissolve the oil in 10 mL of hexane.
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Perform solid-phase extraction (SPE) cleanup using a silica gel cartridge to remove lipids.

Elute the TBP and TBP-d27 with a suitable solvent mixture (e.g., hexane:acetone).

Concentrate the eluate to a final volume of 1 mL.

6. GC-MS Analysis:

Injector Temperature: 250°C

Oven Temperature Program: Start at 60°C (hold for 2 min), ramp to 280°C at 10°C/min (hold

for 5 min).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Injection Mode: Splitless (1 µL injection volume).

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

TBP: m/z 99, 155, 211

TBP-d27: m/z 112, 172, 238

Quantification Ion: TBP (m/z 155), TBP-d27 (m/z 172).

7. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the TBP quantification

ion to the peak area of the TBP-d27 quantification ion against the concentration of TBP in the

calibration standards.

Calculate the concentration of TBP in the samples using the calibration curve.
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Caption: Experimental workflow for TBP analysis.
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Caption: Principle of isotope dilution analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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